Cas no 959574-09-5 ((2S,3S)-3-Amino-2-hydroxy-3-(m-tolyl)propanoic acid)

• Product name: (2S,3S)-3-Amino-2-hydroxy-3-(m-tolyl)propanoic acid
• CAS No: 959574-09-5
• MF: C₁₀H₁₃NO₃
• MW: 195.21512
• MDL: MFCD07363619
• CID: 1035635
• PubChem ID: 2762351

(2S,3S)-3-Amino-2-hydroxy-3-(m-tolyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-3-Amino-2-hydroxy-3-(m-tolyl)propanoic acid
• (2S,3S)-3-AMINO-2-HYDROXY-3-(3-METHYL-PHENYL)PROPANOIC ACID
• (2S,3S)-3-amino-2-hydroxy-3-(3-methylphenyl)propanoic acid
• PS-12852
• 3-(s)-amino-2-(s)-hydroxy-3-m-tolylpropanoic acid
• (2S,3S)-3-Amino-2-hydroxy-3-(m-tolyl)propanoicacid
• 959574-09-5
• AKOS006286761
• (2S,3S)-3-Amino-2-hydroxy-3-m-tolyl-propionic acid
• DTXSID30376164
• MFCD07363619

• MDL： MFCD07363619
• Inchi： InChI=1S/C10H13NO3/c1-6-3-2-4-7(5-6)8(11)9(12)10(13)14/h2-5,8-9,12H,11H2,1H3,(H,13,14)/t8-,9-/m0/s1
• InChI Key： ALZYDSFTANAOHF-IUCAKERBSA-N
• SMILES： CC1=CC(=CC=C1)C(C(C(=O)O)O)N

Computed Properties

• Exact Mass: 195.09000
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų
• XLogP3: -2.2

Experimental Properties

• PSA: 83.55000
• LogP: 1.14060